methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate

• CAS RN: 2383440-58-0
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.2

Description

Methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate (MEMPC) is an organic compound belonging to the pyrrole family. It is an important intermediate in organic synthesis and has been used in various research applications, including as a biochemical probe, an enzyme inhibitor, and a drug target. MEMPC has been studied extensively in the past few decades, and its structure and properties have been extensively characterized.

Mechanism of Action

Methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate has been shown to interact with proteins, enzymes, and other biological molecules through a variety of mechanisms. It can act as an enzyme inhibitor, by binding to the active site of an enzyme and preventing its activity. It can also act as a substrate for enzymes, by binding to the active site of an enzyme and providing a substrate for the enzyme to act upon. In addition, this compound can interact with proteins and other molecules through hydrogen bonding, electrostatic interactions, and van der Waals forces.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, phosphatases, and kinases, and to affect the activity of other proteins, such as ion channels and transcription factors. In addition, this compound has been shown to affect the activity of cell membranes, by affecting the permeability of the membrane to ions and other molecules.

Advantages and Limitations for Lab Experiments

Methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate has a number of advantages and limitations for use in laboratory experiments. One of the advantages of this compound is that it is relatively easy to synthesize, making it a convenient reagent for laboratory experiments. In addition, this compound is relatively stable, making it suitable for use in long-term experiments. On the other hand, this compound is relatively expensive, making it unsuitable for large-scale experiments.

Future Directions

The potential applications of methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate are vast and there are numerous future directions for research. These include further studies of the biochemical and physiological effects of this compound, further studies of the structure and function of proteins and other biological molecules, further studies of the structure and function of cell membranes, and further studies of the potential use of this compound as a drug target. In addition, there is potential for further studies of the synthesis, stability, and toxicity of this compound, as well as potential for the development of new applications for this compound.

Synthesis Methods

Methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate is synthesized from the reaction of 2-aminoethyl pyrrole and methyl bromoacetate in the presence of a base. The reaction proceeds in two steps, with the initial formation of an intermediate product, 2-aminoethyl pyrrole-3-carboxylic acid, which is then converted to this compound by methylation. The reaction is typically carried out in an aqueous medium, such as water or an aqueous buffer, and is usually carried out at room temperature.

Scientific Research Applications

Methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate has been used extensively in scientific research, particularly in the areas of biochemistry and biophysics. It has been used as a biochemical probe to study the structure and function of proteins, as an enzyme inhibitor to study enzyme kinetics, and as a drug target to study drug binding. In addition, this compound has been used in studies of the structure and function of DNA and RNA, and in studies of the structure and function of cell membranes.